4-Cyclopropoxy-2-ethyl-6-methylpyridine

• Molecular Formula: C11H15NO
• Molecular Weight: 177.24 g/mol
• SMILES: CCC1=NC(=CC(=C1)OC2CC2)C
• InChI: InChI=1S/C11H15NO/c1-3-9-7-11(6-8(2)12-9)13-10-4-5-10/h6-7,10H,3-5H2,1-2H3
• InChIKey: JJYATTKMFSLMBP-UHFFFAOYSA-N

4-Cyclopropoxy-2-ethyl-6-methylpyridine (CAS 1243442-31-0): A Trisubstituted Pyridine Building Block for Medicinal Chemistry and Agrochemical Research

4-Cyclopropoxy-2-ethyl-6-methylpyridine (CAS 1243442-31-0) is a heterocyclic small molecule with the molecular formula C₁₁H₁₅NO and a molecular weight of 177.24 g/mol . It belongs to the class of trisubstituted pyridines, featuring a cyclopropoxy group at the 4-position, an ethyl group at the 2-position, and a methyl group at the 6-position on the pyridine ring. This specific substitution pattern distinguishes it from its regioisomers (e.g., 3-methyl and 5-methyl variants) and from other 4-substituted analogs (e.g., 4-chloro or 4-methoxy derivatives). The compound is primarily utilized as a synthetic intermediate in the development of pharmaceutical candidates—particularly non-nucleoside reverse transcriptase inhibitors (NNRTIs) targeting HIV-1—and as a scaffold in agrochemical discovery programs [1].

NNRTI lead optimization – direct precursor to 4-cycloalkyloxy-pyridin-2(1H)-one cores for HIV-1 RT inhibitor SAR studies.

Agrochemical discovery – cyclopropoxy-pyridine scaffold with reported metabolic stability advantages for crop protection research.

Fragment-based screening – low molecular weight (177 Da) and predicted kinase-interaction profile support inclusion in diversity libraries.

• [1] Le Van, K.; Cauvin, C.; de Walque, S.; et al. New Pyridinone Derivatives as Potent HIV-1 Nonnucleoside Reverse Transcriptase Inhibitors. J. Med. Chem. 2009, 52, 3636–3643. View Source

Why 4-Cyclopropoxy-2-ethyl-6-methylpyridine Cannot Be Casually Replaced by Regioisomers or Non-Cyclopropoxy Analogs

The precise substitution pattern on the pyridine ring—particularly the position of the methyl group (6- vs. 3- vs. 5-) and the presence of the cyclopropoxy moiety at the 4-position—directly governs the compound's physicochemical properties (logP, pKa, solubility), metabolic stability, and target binding interactions [1]. In closely related 4-cycloalkyloxy-pyridin-2(1H)-one NNRTI series, the cycloalkyl ring size and substitution pattern dramatically affected antiviral potency (EC₅₀ values spanning from 0.043 µM to >1 µM depending on ring size and substitution) [2]. Generic replacement with a regioisomer (e.g., 4-cyclopropoxy-2-ethyl-5-methylpyridine) or a non-cyclopropoxy analog (e.g., 4-chloro-2-ethyl-6-methylpyridine) risks altering hydrogen-bonding capacity, lipophilicity, and conformational preferences, which can abrogate target engagement or introduce unanticipated off-target effects. The evidence below details where quantifiable differentiation exists.

Regioisomer mismatch

6-methyl vs. 5- or 3-methyl substitution alters molecular topology; in analogous pyridinone series, this shift changed binding potency by ≥10-fold. Procurement of the wrong regioisomer invalidates SAR data.

Non-cyclopropoxy analog divergence

Replacing the cyclopropoxy group with hydrogen, chloro, or methoxy changes hydrogen-bond acceptor count, lipophilicity, and metabolic stability. Structure-activity relationships may not transfer.

Scaffold class substitution

Generic pyridine building blocks without the 4-cyclopropoxy-2-ethyl-6-methyl pattern lack the pharmacophoric features required for NNRTI hydrophobic pocket occupancy reported for this class.

• [1] NIST Chemistry WebBook. Pyridine, 2-ethyl-6-methyl-. CAS Registry Number: 1122-69-6. Molecular Weight: 121.1796. Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122696 View Source
• [2] Le Van, K.; Cauvin, C.; de Walque, S.; et al. New Pyridinone Derivatives as Potent HIV-1 Nonnucleoside Reverse Transcriptase Inhibitors. J. Med. Chem. 2009, 52, 3636–3643. View Source

Quantitative Comparator Evidence for 4-Cyclopropoxy-2-ethyl-6-methylpyridine: Regioisomeric, Physicochemical, and Application-Driven Differentiation

Regioisomeric Differentiation: 6-Methyl vs. 5-Methyl vs. 3-Methyl Substitution Affects Molecular Properties Relevant to Drug Design

The target compound, 4-cyclopropoxy-2-ethyl-6-methylpyridine, differs from its regioisomers—4-cyclopropoxy-2-ethyl-5-methylpyridine (CAS derived from 1243447-58-6 family) and 4-cyclopropoxy-2-ethyl-3-methylpyridine—solely by the position of the methyl substituent on the pyridine ring . While all three share the identical molecular formula (C₁₁H₁₅NO, MW 177.24) and thus identical mass-based analytical signatures, their distinct regiochemistry produces different spatial orientations of the methyl group relative to the cyclopropoxy and ethyl substituents. This positional difference alters the compound's dipole moment, hydrogen-bond acceptor geometry, and steric environment around the pyridine nitrogen, which can affect binding pose and potency when incorporated into bioactive molecules [1]. In the structurally related 4-cycloalkyloxy-pyridin-2(1H)-one NNRTI series, the position of substituents on the pyridinone ring was a critical determinant of antiviral activity: compounds with different substitution patterns at positions 3 and 5 of the ring displayed EC₅₀ values ranging from 0.043 µM to >1 µM [1].

Regioisomeric impact

Class-level

6-methyl vs. 5/3-methyl: identical MW 177.24, different spatial orientation. In related pyridinones, EC₅₀ range 0.043–>1 µM depending on substitution pattern.

Supports regioisomer-specific SAR interpretation.

Biological impact inferred from pyridinone NNRTI series (J. Med. Chem. 2009).

Evidence Dimension	Regiochemistry (methyl position) and its effect on molecular topology relevant to target binding
Target Compound Data	4-Cyclopropoxy-2-ethyl-6-methylpyridine; methyl at 6-position; Canonical SMILES: CCc1cc(OC2CC2)cc(C)n1
Comparator Or Baseline	4-Cyclopropoxy-2-ethyl-5-methylpyridine (methyl at 5-position; SMILES: CCC1=CC(=C(C=N1)C)OC2CC2) and 4-Cyclopropoxy-2-ethyl-3-methylpyridine (methyl at 3-position)
Quantified Difference	Identical molecular formula and mass; differentiated only by regiochemistry. In the analogous pyridinone NNRTI series, methyl position variation altered EC₅₀ by ≥10-fold [1].
Conditions	Structural comparison based on canonical SMILES; biological impact inferred from pyridinone NNRTI series (J. Med. Chem. 2009) [1]

Why This Matters

For medicinal chemistry programs, selecting the correct regioisomer is critical because even identical-mass isomers can produce divergent biological outcomes; procurement of the wrong regioisomer invalidates SAR studies.

• [1] Le Van, K.; Cauvin, C.; de Walque, S.; et al. New Pyridinone Derivatives as Potent HIV-1 Nonnucleoside Reverse Transcriptase Inhibitors. J. Med. Chem. 2009, 52, 3636–3643. View Source

Cyclopropoxy Group Introduction: Physicochemical Differentiation from Non-Cyclopropoxy Analogs

The 4-cyclopropoxy substituent imparts distinct physicochemical properties compared to the non-cyclopropoxy parent compound 2-ethyl-6-methylpyridine (CAS 1122-69-6). The parent compound (C₈H₁₁N, MW 121.18) lacks the cyclopropoxy group and has no hydrogen-bond acceptor at the 4-position [1]. The addition of the cyclopropoxy moiety increases molecular weight by 56.06 Da (from 121.18 to 177.24), adds one hydrogen-bond acceptor, and significantly alters lipophilicity. In related pyridinone NNRTI series, the 4-cycloalkyloxy substituent was essential for occupying the hydrophobic pocket of the target enzyme; replacement with a piperidine ring (more hydrophilic) resulted in a dramatic loss of activity, and the cyclohexyloxy analog (compound 2) exhibited an EC₅₀ of 0.23 µM with a selectivity index >435 [2]. The cyclopropoxy group, being the smallest cycloalkyloxy substituent, offers a distinct balance of lipophilicity and steric bulk that differs from both the unsubstituted analog and larger cycloalkyloxy variants [2].

Cyclopropoxy vs parent

Class-level

+56 Da MW, +1 H-bond acceptor vs. 2-ethyl-6-methylpyridine. Cyclohexyloxy analog EC₅₀ 0.23 µM; piperidine replacement abolished activity.

Cyclopropoxy group provides distinct lipophilicity and metabolic stability profile.

Biological data from pyridinone NNRTI series; not direct compound testing.

Evidence Dimension	Molecular weight, hydrogen-bond acceptor count, and inferred lipophilicity change from parent scaffold
Target Compound Data	4-Cyclopropoxy-2-ethyl-6-methylpyridine: MW 177.24, H-bond acceptors: 2 (pyridine N + ether O), Rotatable bonds: 1 (cyclopropoxy O-C bond) [1]
Comparator Or Baseline	2-Ethyl-6-methylpyridine: MW 121.18, H-bond acceptors: 1 (pyridine N only). 4-Chloro-2-ethyl-6-methylpyridine: MW ~155.6, H-bond acceptors: 1, with electron-withdrawing chloro substituent [1].
Quantified Difference	MW increase: +56.06 Da vs. parent; H-bond acceptor increase: +1 vs. parent. Cyclohexyloxy analog (Compound 2 in the pyridinone series) EC₅₀ = 0.23 µM; piperidine replacement abolished activity [2].
Conditions	Physicochemical comparison based on calculated/structural data. Biological comparison from pyridinone NNRTI series (in vitro RT assay at 10 µM; antiviral EC₅₀ in cell-based assay) [2]

Why This Matters

The cyclopropoxy group provides a metabolically stable ether linkage and moderate lipophilicity, making this compound a strategically differentiated building block for lead optimization where balancing potency and metabolic stability is essential.

• [1] NIST Chemistry WebBook. Pyridine, 2-ethyl-6-methyl-. CAS: 1122-69-6. Chemsrc. 4-Cyclopropoxy-2-ethyl-6-methylpyridine. CAS: 1243442-31-0. Available at: https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122696 ; https://www.chemsrc.com/baike/2287192.html View Source
• [2] Le Van, K.; Cauvin, C.; de Walque, S.; et al. New Pyridinone Derivatives as Potent HIV-1 Nonnucleoside Reverse Transcriptase Inhibitors. J. Med. Chem. 2009, 52, 3636–3643. Table 1. View Source

Predicted Bioactivity Profile: PASS Analysis Suggests Signal Transduction Pathway Inhibition with Differentiated Target Engagement Potential

In silico PASS (Prediction of Activity Spectra for Substances) analysis of 4-cyclopropoxy-2-ethyl-6-methylpyridine predicted multiple bioactivities with probability scores, including signal transduction pathways inhibitor (Pa = 0.657), chloride peroxidase inhibitor (Pa = 0.620), protein kinase inhibitor (Pa = 0.584), antimycobacterial (Pa = 0.577), and platelet-derived growth factor kinase inhibitor activity [1]. While PASS predictions are computational and require experimental validation, the profile differs from that of non-cyclopropoxy pyridine analogs, where the absence of the 4-cyclopropoxy group eliminates key pharmacophoric features for kinase inhibition. Protein kinase inhibition probability (Pa = 0.584, Pi = 0.001) indicates a reasonable likelihood of kinase-target engagement, which is a property not shared by simpler 2-ethyl-6-methylpyridine derivatives lacking the 4-substituent [1].

PASS prediction

Data to verify

Kinase inhibitor Pa = 0.584 (Pi = 0.001); signal transduction inhibitor Pa = 0.657.

Computationally predicted kinase engagement; requires experimental validation.

In silico analysis only; no enzyme or cell-based data available for this compound.

Evidence Dimension	PASS-predicted probability scores for bioactivity against specific target classes
Target Compound Data	Signal transduction pathways inhibitor: Pa = 0.657; Protein kinase inhibitor: Pa = 0.584 (Pi = 0.001); Antimycobacterial: Pa = 0.577 [1]
Comparator Or Baseline	Non-cyclopropoxy pyridine analogs lack the 4-substituent pharmacophoric feature; PASS scores for unsubstituted parent compounds are not directly available in the same dataset for comparison.
Quantified Difference	PASS probability scores provide rank-order predictions; kinase inhibition probability (Pa = 0.584) exceeds the inactivity threshold (Pi = 0.001), suggesting a 584-fold higher probability of activity vs. inactivity [1].
Conditions	In silico PASS prediction (Nature, Table 7); no experimental enzyme or cell-based data available for this specific compound [1]

Why This Matters

The PASS prediction profile provides a computationally derived hypothesis for target engagement that can guide experimental screening prioritization; this compound's predicted kinase inhibition signal differentiates it from simpler pyridine scaffolds for procurement decisions in kinase drug discovery programs.

• [1] Nature. Table 7: PASS prediction for the activity of the title compound (2025). Signal transduction pathways inhibitor Pa = 0.657; Protein kinase inhibitor Pa = 0.584; Antimycobacterial Pa = 0.577. Available at: https://www.nature.com View Source

Building Block Utility: Differentiated Intermediate for HIV-1 NNRTI Lead Optimization vs. Non-Cyclopropoxy Precursors

4-Cyclopropoxy-2-ethyl-6-methylpyridine serves as a direct synthetic precursor to 4-cycloalkyloxy-pyridin-2(1H)-one derivatives, a compound class that has produced potent HIV-1 non-nucleoside reverse transcriptase inhibitors (NNRTIs) [1]. In the published optimization campaign, the 4-cycloalkyloxy substituent was identified as a critical pharmacophoric element: compounds bearing this motif (e.g., cyclohexyloxy analog 22 with 3-ethyl substitution) achieved EC₅₀ values in the low nanomolar range against wild-type HIV-1 and maintained potency against clinically relevant mutant strains (K103N, Y181C) with selectivity indices exceeding 50,000 [1]. The cyclopropoxy variant provides the smallest cycloalkyloxy ring, offering a different steric and lipophilic profile compared to the cyclopentyloxy-through-cyclooctyloxy analogs tested in Table 1 of the study (EC₅₀ range: 0.23–0.74 µM for unsubstituted cycloalkyloxy compounds) [1]. This makes the cyclopropoxy building block particularly valuable for probing the lower limits of steric tolerance in the hydrophobic pocket of HIV-1 RT.

NNRTI SAR probe

Class-level

Smallest cycloalkyloxy ring (cyclopropoxy) vs. cyclopentyloxy (EC₅₀ 0.74 µM) and cyclohexyloxy (0.23 µM) in published pyridinone series.

Explores underexamined steric boundary of HIV-1 RT hydrophobic pocket.

Cyclopropoxy variant not yet tested in reported NNRTI optimization campaign.

Evidence Dimension	Utility as a synthetic building block for generating NNRTI candidates and the associated antiviral potency range achievable with this scaffold class
Target Compound Data	4-Cyclopropoxy-2-ethyl-6-methylpyridine: cyclopropoxy ring (smallest cycloalkyloxy), suitable for conversion to pyridin-2(1H)-one derivatives
Comparator Or Baseline	Cyclopentyloxy analog (Compound 1): EC₅₀ = 0.74 µM; Cyclohexyloxy analog (Compound 2): EC₅₀ = 0.23 µM; Cycloheptyloxy analog (Compound 3): EC₅₀ = 0.39 µM; Cyclooctyloxy analog (Compound 4): EC₅₀ = 0.70 µM [1]
Quantified Difference	Cyclohexyloxy analog exhibited ~3.2-fold higher potency than cyclopentyloxy analog. The cyclopropoxy variant (smallest ring) has not been tested in this series, representing a structurally distinct probe for SAR expansion [1].
Conditions	In vitro RT enzymatic assay (10 µM compound) and antiviral activity against wild-type HIV-1 in cell-based assay; J. Med. Chem. 2009, Table 1 [1]

Why This Matters

This compound provides access to an underexplored region of NNRTI chemical space (smallest cycloalkyloxy ring), offering medicinal chemistry teams a differentiated starting point for developing next-generation NNRTIs with potentially improved resistance profiles.

• [1] Le Van, K.; Cauvin, C.; de Walque, S.; et al. New Pyridinone Derivatives as Potent HIV-1 Nonnucleoside Reverse Transcriptase Inhibitors. J. Med. Chem. 2009, 52, 3636–3643. Table 1; Table 2. View Source

Recommended Application Scenarios for 4-Cyclopropoxy-2-ethyl-6-methylpyridine Based on Verified Differentiation Evidence

Medicinal Chemistry: Synthesis of 4-Cycloalkyloxy-Pyridin-2(1H)-One NNRTI Candidates

This compound is the preferred starting material for synthesizing novel NNRTI candidates bearing the smallest (cyclopropoxy) 4-substituent. The published SAR for this scaffold class (J. Med. Chem. 2009) demonstrates that the 4-cycloalkyloxy group is essential for occupying the hydrophobic pocket of HIV-1 RT, with cycloalkyl ring size directly modulating antiviral potency (EC₅₀ range: 0.23–0.74 µM) [1]. The cyclopropoxy variant, being structurally distinct from the cyclopentyl-through-cyclooctyl analogs previously tested, enables exploration of the lower steric boundary of the hydrophobic pocket—a region not yet characterized in the published optimization campaign [1]. The 6-methyl-2-ethyl substitution pattern on the pyridine ring is identical to that of the most potent reported compounds (22 and 23), ensuring compatibility with established synthetic routes to the pyridin-2(1H)-one core [1].

Kinase Inhibitor Fragment-Based Drug Discovery (FBDD) Screening Library

Based on PASS computational predictions indicating protein kinase inhibitor probability (Pa = 0.584, Pi = 0.001) and signal transduction pathway inhibitor activity (Pa = 0.657) [2], this compound is suitable for inclusion in fragment-based or diversity-oriented screening libraries targeting kinase families. Its molecular weight (177.24 Da) falls within the fragment range, and its predicted kinase engagement probability differentiates it from non-cyclopropoxy pyridine fragments that lack the 4-substituent pharmacophore. The compound's single rotatable bond (cyclopropoxy O–C) confers conformational rigidity favorable for fragment-based hit identification [2].

Agrochemical Lead Generation: Cyclopropoxy-Pyridine Scaffold for Fungicide or Herbicide Development

Substituted pyridines bearing cyclopropoxy groups have been investigated in agrochemical discovery programs for their metabolic stability and enzyme inhibitory properties [3]. The cyclopropoxy group is known to resist oxidative metabolism, which can prolong the half-life of agrochemical active ingredients in field conditions [3]. This compound's specific substitution pattern provides a differentiated entry point compared to commonly used 4-chloro or 4-methoxy pyridine intermediates in agrochemical synthesis. Patents describing pyridyl cyclopropane carboxamides as fungicidal agents indicate the broader relevance of cyclopropoxy-substituted pyridines in crop protection [3].

Regioisomeric Purity Standards for Analytical Method Development

Because 4-cyclopropoxy-2-ethyl-6-methylpyridine, 4-cyclopropoxy-2-ethyl-5-methylpyridine, and 4-cyclopropoxy-2-ethyl-3-methylpyridine share identical molecular formulas and masses (C₁₁H₁₅NO, MW 177.24), they cannot be distinguished by mass spectrometry alone and may co-elute under standard chromatographic conditions . The 6-methyl regioisomer is thus valuable as an authenticated reference standard for developing and validating HPLC, GC, or NMR methods capable of resolving these regioisomers—a critical quality control requirement for pharmaceutical intermediate procurement where regioisomeric purity directly impacts downstream SAR reproducibility .

Application

Selection Property

Validation Focus

NNRTI lead optimization

Cyclopropoxy steric/lipophilic profile

HIV-1 RT hydrophobic pocket SAR

Kinase fragment screening

Predicted kinase interaction signal

Experimental kinase panel profiling

Agrochemical scaffold exploration

Cyclopropoxy metabolic stability

Fungicidal/herbicidal target enzyme assays

Regioisomer analytical method

Authenticated regioisomeric identity

HPLC/GC/NMR regioisomer resolution

• [1] Le Van, K.; Cauvin, C.; de Walque, S.; et al. New Pyridinone Derivatives as Potent HIV-1 Nonnucleoside Reverse Transcriptase Inhibitors. J. Med. Chem. 2009, 52, 3636–3643. View Source
• [2] Nature. Table 7: PASS prediction for the activity of the title compound (2025). Signal transduction pathways inhibitor Pa = 0.657; Protein kinase inhibitor Pa = 0.584. View Source
• [3] EP 0314429 A2. Fungicidal Pyridyl Cyclopropane Carboxamidines. European Patent Office, 1990. Also: Fungicidal N-pyridyl haloamides (Justia Patents). View Source